4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95%

• IUPAC Name: 4-(1-benzothiophen-2-yl)-2-fluorophenol
• InChI: InChI=1S/C14H9FOS/c15-11-7-10(5-6-12(11)16)14-8-9-3-1-2-4-13(9)17-14/h1-8,16H
• InChI Key: PMIXZSSWPLLITL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=C(C=C3)O)F
• Molecular Formula: C14H9FOS
• Molecular Weight: 244.29 g/mol

Description

4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% (4-BTF-2-FP) is a chemical compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in organic solvents and has a melting point of 129-130°C. 4-BTF-2-FP is a derivative of phenol, a type of aromatic hydrocarbon, and is used in a variety of research applications.

Mechanism of Action

4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% is an aromatic compound and its mechanism of action is based on its ability to form pi-pi interactions with other molecules. These interactions can be used to form stable complexes and can be used to modify the properties of molecules. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% can form hydrogen bonds with other molecules, which can be used to alter the properties of the molecules.
Biochemical and Physiological Effects
4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% has not been found to have any significant biochemical or physiological effects. It is considered to be a non-toxic and non-irritating compound and is not considered to be a health hazard.

Advantages and Limitations for Lab Experiments

4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is relatively stable and can be stored at room temperature. However, it is important to note that 4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% is a flammable compound and should be handled with caution.

Future Directions

There are several potential future directions for the use of 4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% in scientific research. It can be used as a starting material for the synthesis of a range of organic compounds, including pharmaceuticals and pesticides. Additionally, it can be used in the synthesis of organic pigments and dyes, as well as in the preparation of polymers and nanomaterials. Additionally, it can be used to study the properties of nanomaterials and to develop new methods for the synthesis of organic compounds. Finally, it can be used in the development of new materials for medical and industrial applications.

Synthesis Methods

4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% is synthesized through a multi-step process. The synthesis begins with the reaction of benzo[b]thiophene-2-carboxaldehyde with 2-fluorophenol in the presence of an acid catalyst. This reaction yields 4-[benzo(b)thiophen-2-yl]-2-fluorophenol, 95%, as a product. The reaction can be carried out at room temperature and is typically completed within a few hours.

Scientific Research Applications

4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% is used in a variety of scientific research applications. It is used as a starting material for the synthesis of a range of organic compounds, including pharmaceuticals, pesticides, and other chemicals. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-fluorophenol, 95% is used in the synthesis of organic pigments and dyes, as well as in the preparation of polymers. It is also used in the preparation of nanomaterials and the study of their properties.